molecular formula C7H9NO2 B7802699 Methyl prop-2-enoate;prop-2-enenitrile CAS No. 24968-79-4

Methyl prop-2-enoate;prop-2-enenitrile

Cat. No. B7802699
CAS RN: 24968-79-4
M. Wt: 139.15 g/mol
InChI Key: JFHJOMSTWVDDHW-UHFFFAOYSA-N
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Description

Prop-2-enenitrile is a colorless volatile transparent liquid with a slightly sweet and odorous smell . It is soluble in acetone, benzene, carbon tetrachloride, ethyl ether, ethanol, and other organic solvents . It is slightly soluble in water, and water forms an azeotropic mixture .


  • Synthesis Analysis

    Methyl prop-2-enoate can be synthesized through bulk polymerization from vinyl acetate in the presence of acetic acid and benzoyl peroxide as an initiator . Alternatively, it can be polymerized in a solvent at a certain temperature with polyvinyl alcohol as a dispersant .

  • Molecular Structure Analysis

    The molecular formula of prop-2-enenitrile is C3H3N . Its molar mass is 53.06 .

  • Chemical Reactions Analysis

    Methyl prop-2-enoate is stable to light and heat, and acetic acid will be decomposed when heated above 250 °C .

  • Physical And Chemical Properties Analysis

    Prop-2-enenitrile has a density of 0.806g/mL at 20°C, a melting point of -83 °C, and a boiling point of 77.3 °C . It is soluble in acetone, benzene, carbon tetrachloride, ethyl ether, ethanol, and other organic solvents .
  • Mechanism of Action

    Prop-2-enenitrile is a reagent and building block for the synthesis of other organic compounds .

  • Safety and Hazards

    Prop-2-enenitrile may cause cancer and is highly flammable . It is toxic by inhalation, in contact with skin, and if swallowed . It is recommended to avoid contact with skin and eyes .

  • Future Directions

    Prop-2-enenitrile is used as a monomer in the production of orlon .

    properties

    IUPAC Name

    methyl prop-2-enoate;prop-2-enenitrile
    Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
    Source PubChem
    URL https://pubchem.ncbi.nlm.nih.gov
    Description Data deposited in or computed by PubChem

    InChI

    InChI=1S/C4H6O2.C3H3N/c1-3-4(5)6-2;1-2-3-4/h3H,1H2,2H3;2H,1H2
    Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
    Source PubChem
    URL https://pubchem.ncbi.nlm.nih.gov
    Description Data deposited in or computed by PubChem

    InChI Key

    JFHJOMSTWVDDHW-UHFFFAOYSA-N
    Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
    Source PubChem
    URL https://pubchem.ncbi.nlm.nih.gov
    Description Data deposited in or computed by PubChem

    Canonical SMILES

    COC(=O)C=C.C=CC#N
    Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
    Source PubChem
    URL https://pubchem.ncbi.nlm.nih.gov
    Description Data deposited in or computed by PubChem

    Molecular Formula

    C7H9NO2
    Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
    Source PubChem
    URL https://pubchem.ncbi.nlm.nih.gov
    Description Data deposited in or computed by PubChem

    Related CAS

    24968-79-4
    Details Compound: Acrylonitrile-methyl acrylate copolymer
    Record name Acrylonitrile-methyl acrylate copolymer
    Source CAS Common Chemistry
    URL https://commonchemistry.cas.org/detail?cas_rn=24968-79-4
    Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
    Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.

    Molecular Weight

    139.15 g/mol
    Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
    Source PubChem
    URL https://pubchem.ncbi.nlm.nih.gov
    Description Data deposited in or computed by PubChem

    Product Name

    Methyl prop-2-enoate;prop-2-enenitrile

    CAS RN

    24968-79-4
    Record name 2-Propenoic acid, methyl ester, polymer with 2-propenenitrile
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    Description EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting.
    Record name 2-Propenoic acid, methyl ester, polymer with 2-propenenitrile
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